Stannic antimonate

• IUPAC Name: tin(4+);tetrastiborate
• InChI: InChI=1S/16O.4Sb.3Sn/q;;;;12*-1;;;;;3*+4
• InChI Key: QMDBZZCMDZXBND-UHFFFAOYSA-N
• Canonical SMILES: [O-][Sb](=O)([O-])[O-].[O-][Sb](=O)([O-])[O-].[O-][Sb](=O)([O-])[O-].[O-][Sb](=O)([O-])[O-].[Sn+4].[Sn+4].[Sn+4]
• Molecular Formula: O16Sb4Sn3
• Molecular Weight: 1099.2 g/mol
• CAS RN: 12673-86-8

Description

Stannic antimonate is a binary oxide compound that has attracted the attention of researchers and industries due to its unique properties and potential applications. It is used as an inorganic ion exchanger and is known for its temperature resistance and stability under chemical attacks.

Synthesis Analysis

Stannic antimonate can be synthesized under different conditions of preparation. Five samples of stannic antimony silicate inorganic ion exchanger have been synthesized, and the sample possessing the maximum ion exchange capacity (0.90 meq g−1 of dry exchanger) was selected for detailed studies.

Molecular Structure Analysis

The molecular formula of Stannic antimonate is 4O4Sb.3Sn. The crystallite size and lattice strain of stannic antimonate and its dopants cobalt and strontium stannic antimonates after saturation with Co2+ and Cd2+ ions were determined at different irradiation doses.

Chemical Reactions Analysis

The leach rate values of Co2+ ion from stannic antimonate saturated with cobalt and cobalt stannic antimonate at different irradiation doses were determined. The ion exchange capacity is almost completely regained when determined on regenerated exchanger samples.

Physical And Chemical Properties Analysis

Stannic antimonate is thermally stable, possessing good ion exchange capacity and exhibiting regeneration phenomenon after heating at elevated temperatures. Antimonate salts are one of the most important classes of synthetic inorganic ion exchange materials as they are temperature resistant and stable under chemical attacks.

Scientific Research Applications

Ion-Exchange Material

Stannic antimonate is used as an inorganic ion-exchange material . It has been doped with cobalt and strontium ions using the sol-gel technique to create novel ion-exchangers. .

Radiation Stability Analysis

The compound has been subjected to gamma radiation doses of 10, 50, and 100 kGy to study its radiation stability. .

Crystallographic Feature Analysis

Stannic antimonate’s crystallographic features have been analyzed using X-ray diffraction studies. .

Heavy Metal Ion Removal

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Synthesis and Characterization

Stannic antimonate is synthesized by reacting stannic tetra chloride with antimony metal. .

Environmental Remediation

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Analytical Chemistry

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Research on Doped Variants

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Mechanism of Action

Target of Action

Stannic antimonate, also known as tin(4+);tetrastiborate, is primarily used as an inorganic ion exchanger . Its primary targets are various metal ions, including Zn²⁺, Mn²⁺, Cu²⁺, and Ni²⁺ . These metal ions play crucial roles in various biological and environmental processes.

Mode of Action

Stannic antimonate interacts with its targets (metal ions) through a process known as ion exchange . In this process, the stannic antimonate compound exchanges its own ions with those of the target metal ions in a solution . This interaction leads to the adsorption of the target metal ions onto the stannic antimonate compound .

Biochemical Pathways

It’s known that antimony, a component of stannic antimonate, can affect various microbial processes . For instance, antimony can influence the uptake, efflux, oxidation of antimonite, and reduction of antimonate in bacteria .

Pharmacokinetics

It’s known that stannic antimonate has good ion exchange capacity and exhibits regeneration phenomenon after heating at elevated temperatures . This suggests that the compound may have unique pharmacokinetic properties that influence its bioavailability.

Result of Action

The primary result of stannic antimonate’s action is the separation of target metal ions from a solution . For example, it has been demonstrated that stannic antimonate can achieve quantitative separation of Zn²⁺ from Mn²⁺, Cu²⁺, and Ni²⁺ . This separation is achieved through the ion exchange process, where Zn²⁺ ions are almost completely adsorbed onto the stannic antimonate compound .

Action Environment

The action of stannic antimonate can be influenced by various environmental factors. For instance, its ion exchange capacity can be affected by temperature . Specifically, the ion exchange capacity of stannic antimonate is almost completely regained when determined on regenerated exchanger samples after heating at elevated temperatures . This suggests that temperature is a key environmental factor that influences the action, efficacy, and stability of stannic antimonate.

Safety and Hazards

Antimony (Sb) is a silver-white brittle solid or a dark-gray, lustrous powder. It can be harmful to the eyes and skin. Antimony can also cause problems with the lungs, heart, and stomach. Workers may be harmed from exposure to antimony and its compounds.

Synthesis routes and methods

Procedure details

Potassium pyroantimonate and tin tetrachloride were mixed so that molar ratio of antimony and tin was 1:2 and sufficient hydrochloric acid was added so that acid the concentration of the aqueous solution was 2N. In accordance with the procedure of Example 1 there was obtained a composite acid tin antimonate (1:1.8) containing antimonic acid and stannic acid in a molar ratio of 1:1.8.